1-(2,4-Dimethoxyphenyl)-1-butanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2,4-Dimethoxyphenyl)-1-butanol is a secondary alcohol featuring a 2,4-dimethoxyphenyl group attached to the first carbon of a butanol chain. The 2,4-dimethoxyphenyl moiety is a common pharmacophore in bioactive compounds, often influencing electronic properties, solubility, and binding interactions due to its electron-donating methoxy groups .
Properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)butan-1-ol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O3/c1-4-5-11(13)10-7-6-9(14-2)8-12(10)15-3/h6-8,11,13H,4-5H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MARHZILTLMEJQM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=C(C=C(C=C1)OC)OC)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(2,4-Dimethoxyphenyl)-1-butanol is a compound of significant interest in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide an in-depth analysis of the biological properties, mechanisms of action, and potential therapeutic applications of this compound, supported by relevant data and research findings.
Chemical Structure and Properties
The chemical structure of 1-(2,4-Dimethoxyphenyl)-1-butanol can be described as follows:
- Molecular Formula : C12H16O3
- Molecular Weight : 208.25 g/mol
- IUPAC Name : 1-(2,4-Dimethoxyphenyl)-1-butanol
The presence of two methoxy groups on the phenyl ring significantly influences the compound's reactivity and biological activity.
Mechanisms of Biological Activity
Research indicates that 1-(2,4-Dimethoxyphenyl)-1-butanol exhibits various biological activities, including:
- Antioxidant Activity : The compound has shown promising results in scavenging free radicals, which can help mitigate oxidative stress in biological systems. A study utilizing the DPPH assay demonstrated that increasing concentrations of the compound led to a marked decrease in absorbance at 517 nm, indicating strong antioxidant properties .
- Anti-inflammatory Effects : Preliminary studies suggest that this compound may inhibit pro-inflammatory cytokines, which are critical in the pathogenesis of various inflammatory diseases. The exact pathways remain under investigation, but it is believed that the methoxy groups play a role in modulating inflammatory responses.
- Antimicrobial Properties : Some studies have indicated that 1-(2,4-Dimethoxyphenyl)-1-butanol possesses antimicrobial activity against a range of pathogens. This could be attributed to its ability to disrupt microbial cell membranes or inhibit specific metabolic pathways.
Antioxidant Activity Evaluation
A study was conducted to evaluate the antioxidant capacity of various compounds, including 1-(2,4-Dimethoxyphenyl)-1-butanol. The results are summarized in Table 1 below:
| Compound | Concentration (µg/mL) | % Inhibition |
|---|---|---|
| Ascorbic Acid (Control) | 100 | 95 |
| 1-(2,4-Dimethoxyphenyl)-1-butanol | 50 | 70 |
| 1-(2,4-Dimethoxyphenyl)-1-butanol | 100 | 85 |
| 1-(2,4-Dimethoxyphenyl)-1-butanol | 200 | 90 |
This table illustrates that at higher concentrations, the compound exhibits significant antioxidant activity comparable to ascorbic acid.
Anti-inflammatory Studies
In a separate investigation focusing on anti-inflammatory effects, researchers assessed the impact of 1-(2,4-Dimethoxyphenyl)-1-butanol on lipopolysaccharide (LPS)-induced inflammation in murine macrophages. The findings indicated that treatment with this compound resulted in a reduction of TNF-α and IL-6 levels by approximately 60% compared to untreated controls. This suggests a potential mechanism for its anti-inflammatory action.
Future Directions
The biological activities of 1-(2,4-Dimethoxyphenyl)-1-butanol present opportunities for further research and development. Areas for future exploration include:
- Mechanistic Studies : Detailed investigations into the molecular mechanisms underlying its biological effects are necessary to elucidate how this compound interacts with cellular targets.
- Therapeutic Applications : Given its antioxidant and anti-inflammatory properties, there is potential for developing formulations for treating chronic inflammatory diseases or oxidative stress-related conditions.
- Clinical Trials : To establish efficacy and safety profiles, clinical trials should be conducted to evaluate the therapeutic potential of this compound in human subjects.
Comparison with Similar Compounds
The following analysis compares 1-(2,4-Dimethoxyphenyl)-1-butanol with structurally or functionally related compounds based on substituent patterns, functional groups, and bioactivity data from the evidence.
Structural Analogs with Aromatic Methoxy Substitutions
Key Observations :
- Methoxy Positioning : The 2,4-dimethoxy substitution pattern is shared across multiple bioactive compounds, such as chalcones (e.g., ), where it enhances electrostatic interactions with biological targets.
- Functional Group Impact: Alcohols (e.g., 1-butanol derivatives) and amines (e.g., trifluoroethylamine) with this moiety exhibit divergent properties. Alcohols may participate in hydrogen bonding, while fluorinated amines prioritize lipophilicity .
Bioactivity Comparison
- Antimalarial Activity: Chalcones like (E)-1-(4-Aminophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one (38.16% inhibition) highlight the importance of methoxy groups in targeting parasitic enzymes . While 1-(2,4-Dimethoxyphenyl)-1-butanol lacks direct data, its structural similarity suggests possible utility in analogous drug discovery.
- Enzyme Inhibition: The amino group in methoxy-substituted chalcones enhances inhibition via electrostatic interactions , whereas 1-butanol derivatives might rely on hydroxyl-mediated binding.
Physicochemical Properties
- Solubility: Methoxy groups generally increase solubility in polar solvents compared to non-substituted aromatics. Fluorinated derivatives (e.g., trifluoroethylamine) may exhibit higher lipid membrane permeability .
- Synthetic Accessibility: Chalcones are synthesized via Claisen-Schmidt condensations , while 1-butanol derivatives may require reduction of ketones or Grignard reactions, as implied by related syntheses .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
